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Compound of Interest

Compound Name: NH2-PEG5-OH

Cat. No.: B1665361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Amino-PEG5-alcohol (CAS No.

34188-11-9), a heterobifunctional polyethylene glycol (PEG) linker. It is an essential tool in

bioconjugation, drug delivery systems, and materials science due to its dual functionality and

hydrophilic properties.

Core Specifications and Properties
Amino-PEG5-alcohol is a PEG derivative featuring a primary amine (-NH₂) group on one end

and a hydroxyl (-OH) group on the other, separated by a 5-unit PEG spacer.[1] This structure

provides aqueous solubility and a flexible linkage for conjugating diverse molecules.[2][3][4]
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Identifier Value Source(s)

CAS Number 34188-11-9 [1][5][6]

Molecular Formula C₁₀H₂₃NO₅ [1][2][4][5][6]

Molecular Weight 237.29 g/mol [1][2][5]

IUPAC Name
14-amino-3,6,9,12-

tetraoxatetradecan-1-ol

Synonyms

NH2-PEG5-OH, 1-Amino-14-

hydroxy-3,6,9,12-

tetraoxatetradecane

[5]

Parameter Value Source(s)

Purity
Typically ≥95%; lots available

at >98%
[3][4][6][7]

Solubility
Soluble in Water, DMSO, DMF,

DCM
[4]

Storage Condition -20°C for long-term storage [4]

Chemical Reactivity and Applications
The utility of Amino-PEG5-alcohol stems from its heterobifunctional nature. The terminal amine

and hydroxyl groups can participate in orthogonal reactions, allowing for sequential conjugation

of different molecules.

Primary Amine (-NH₂): The nucleophilic amine group readily reacts with various

electrophiles. Common applications include conjugation to:

Carboxylic acids (often activated by EDC/NHS) to form stable amide bonds.

Activated NHS esters.[2][3][4]

Aldehydes or ketones via reductive amination.[2][3]
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Hydroxyl (-OH): The terminal alcohol provides a secondary site for modification. It can be:

Further derivatized to introduce other functional groups (e.g., tosylates, mesylates for

reaction with nucleophiles).

Used for attachment to surfaces or other molecules through reactions like esterification.

This dual reactivity makes it a valuable component in the synthesis of complex bioconjugates,

including Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).

[8]
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Caption: Functional overview of Amino-PEG5-alcohol as a heterobifunctional linker.

Representative Experimental Protocol
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The following is a generalized protocol for the conjugation of Amino-PEG5-alcohol to a protein

containing an N-hydroxysuccinimide (NHS) ester.

Disclaimer: This is a representative workflow. Optimal conditions (e.g., pH, buffer composition,

molar ratios, reaction time) must be determined empirically for each specific application.

NHS-activated protein in a suitable amine-free buffer (e.g., PBS, HEPES)

Amino-PEG5-alcohol

Reaction Buffer: Amine-free buffer, pH 7.5-8.5 (e.g., 100 mM sodium phosphate, 150 mM

NaCl, pH 8.0)

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Purification system (e.g., size-exclusion chromatography, dialysis)

Preparation of Reagents:

Dissolve the NHS-activated protein in the Reaction Buffer to a final concentration of 1-5

mg/mL.

Dissolve Amino-PEG5-alcohol in the Reaction Buffer to create a 10-50 mM stock solution.

Prepare this solution immediately before use.

Conjugation Reaction:

Add a 10- to 50-fold molar excess of the Amino-PEG5-alcohol solution to the protein

solution.

Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight with

gentle stirring.

Quenching:

Add Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

Incubate for 30 minutes at room temperature to quench any unreacted NHS esters.
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Purification:

Remove excess, unreacted Amino-PEG5-alcohol and quenching reagent from the protein

conjugate using size-exclusion chromatography (SEC) or extensive dialysis against a

suitable storage buffer (e.g., PBS, pH 7.4).

Analysis:

Confirm successful conjugation using appropriate analytical techniques, such as SDS-

PAGE (which may show a shift in molecular weight) or Mass Spectrometry (for precise

mass determination).

1. Reagent Preparation
- Dissolve Protein in Reaction Buffer (pH 8.0)

- Dissolve Amino-PEG5-alcohol

2. Conjugation
- Add 10-50x molar excess of PEG to Protein

- Incubate 1-2h at RT

3. Quenching
- Add Tris buffer to stop the reaction

4. Purification
- Remove excess PEG via SEC or Dialysis

5. Analysis
- Confirm conjugation via SDS-PAGE or MS

Click to download full resolution via product page

Caption: General experimental workflow for protein conjugation using Amino-PEG5-alcohol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1665361?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Based on available safety data, Amino-PEG5-alcohol should be handled with care in a

laboratory setting.

Hazards: May cause skin irritation (H315), serious eye irritation (H319), and respiratory

irritation (H335).[5][9]

Precautions: Use in a well-ventilated area.[9] Avoid breathing vapors or mist.[9] Wear

appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection.[9] Wash hands thoroughly after handling.[9]

Always consult the most recent Safety Data Sheet (SDS) from your supplier before use for

complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665361#amino-peg5-alcohol-cas-number-34188-
11-9-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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